N-allyl-2-chloro-5-[(4-methyl-1-piperazinyl)sulfonyl]benzamide

• IUPAC Name: 2-chloro-5-(4-methylpiperazin-1-yl)sulfonyl-N-prop-2-enylbenzamide
• InChI: InChI=1S/C15H20ClN3O3S/c1-3-6-17-15(20)13-11-12(4-5-14(13)16)23(21,22)19-9-7-18(2)8-10-19/h3-5,11H,1,6-10H2,2H3,(H,17,20)
• InChI Key: GWSCODCYGKHJRQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Cl)C(=O)NCC=C
• Molecular Formula: C15H20ClN3O3S
• Molecular Weight: 357.9 g/mol

Description

Benzamides, which “N-allyl-2-chloro-5-[(4-methyl-1-piperazinyl)sulfonyl]benzamide” is a derivative of, are an important class of compounds in medicinal chemistry. They are used widely in the pharmaceutical, paper, and plastic industries, and also as an intermediate product in the synthesis of therapeutic agents.

Synthesis Analysis

Benzamides can be synthesized through direct condensation of benzoic acids and amines under ultrasonic irradiation in the presence of Lewis acidic ionic liquid immobilized on diatomite earth. This method is green, rapid, mild, and highly efficient.

Mechanism of Action

The mechanism of action of benzamides and their derivatives can vary widely depending on their specific structure and the context in which they are used. For example, some benzamides are used as potential drug compounds.

Future Directions

The American Chemical Society’s Green Chemistry Institute Pharmaceutical Round Table has identified that amide formation avoiding poor atom economy reagents is a priority area of research in the pharmaceutical industry. This suggests that there is ongoing interest in developing new methods for synthesizing benzamides and their derivatives.